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Compound of Interest

Compound Name: 5-Bromonaphthalen-2-ol

Cat. No.: B048030

This guide provides essential safety and logistical information for the proper disposal of 5-
Bromonaphthalen-2-ol (CAS No. 116632-05-4). As a brominated aromatic compound, its
handling and disposal are governed by stringent regulations designed to protect laboratory
personnel and the environment. This document moves beyond a simple checklist, offering a
procedural framework grounded in the chemical's specific hazard profile and the regulatory
landscape.

Hazard Profile and Risk Assessment: Understanding
the "Why"

5-Bromonaphthalen-2-ol is not merely another laboratory reagent; it belongs to the class of
halogenated organic compounds. This classification is the single most critical factor
determining its disposal pathway.

Inherent Chemical Hazards: The immediate hazards, as identified in its Safety Data Sheet
(SDS), include skin, eye, and respiratory irritation.[1] However, the primary concern from a
disposal standpoint stems from its molecular structure: a naphthalene ring substituted with both
a hydroxyl group and a bromine atom.

Broader Environmental Context: Brominated aromatic compounds are often characterized by
their environmental persistence and potential to bioaccumulate.[2][3] Improper disposal,
particularly through non-incineration routes, can lead to the release of these persistent
pollutants. Furthermore, incomplete combustion of brominated waste can potentially form
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highly toxic polybrominated dibenzodioxins and dibenzofurans.[4] Therefore, the choice of
disposal method is not arbitrary; it is a critical control measure to prevent long-term
environmental contamination.

Data Summary: Chemical and Safety Profile The following table summarizes the essential data
for 5-Bromonaphthalen-2-ol.

Property Value Source
CAS Number 116632-05-4

Molecular Formula C10H7Bro

Physical Form Solid

GHS Pictogram GHSO07 (Exclamation Mark)

H315: Causes skin

irritationH319: Causes serious
Hazard Statements o

eye irritationH335: May cause

respiratory irritation

Signal Word Warning
Sealed in a dry place at room
Storage [1]
temperature
Disposal Class Halogenated Organic Waste [5]

Immediate Safety and Handling Protocols

Before beginning any waste consolidation or disposal procedure, a rigorous safety posture
must be adopted.

Personal Protective Equipment (PPE): A hazard assessment is mandatory to ensure adequate
protection.[6] Based on the known hazards of 5-Bromonaphthalen-2-ol, the following PPE is
required:

o Eye/Face Protection: Wear tightly fitting safety goggles or glasses with side-shields
conforming to OSHA 29 CFR 1910.133 or EN166 standards.[7]
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o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) that have been inspected
for integrity before use. Wear a standard laboratory coat, fully buttoned.[8]

o Respiratory Protection: Handle the solid compound in a well-ventilated area or a chemical
fume hood to avoid inhaling dust. If exposure limits are likely to be exceeded, a
NIOSH/MSHA-approved respirator is necessary.[8][9]

Emergency Procedures:

o Spill: In case of a spill, evacuate the area. Wearing appropriate PPE, carefully sweep up the
solid material, minimizing dust generation, and place it into a designated hazardous waste
container for disposal.[9] Report the incident to your institution's safety officer.

o Exposure: In the event of exposure, follow these first-aid measures immediately:

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8][10]

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen.[8]

Step-by-Step Disposal Protocol

The proper disposal of 5-Bromonaphthalen-2-ol is a multi-step process that ensures safety
and regulatory compliance from the point of generation to final destruction. This process is
governed by the Resource Conservation and Recovery Act (RCRA) in the United States, which
mandates a "cradle-to-grave” approach to hazardous waste management.[11][12]

Step 1: Waste Identification and Segregation This is the most critical step in the workflow.

o Categorization: Immediately classify any waste containing 5-Bromonaphthalen-2-ol
(including pure compound, contaminated consumables like gloves or weigh paper, and
solutions) as Halogenated Organic Waste.[5]

o Causality: Halogenated wastes require high-temperature incineration with specialized
scrubbers to neutralize the acidic gases (like hydrogen bromide) produced during
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combustion.[10][13] Mixing this waste with non-halogenated streams (e.g., acetone, hexane)
contaminates the entire container. This forces the entire volume to be disposed of via the
more expensive and complex halogenated route and violates federal and state regulations.
[14][15]

e Action: Maintain separate, clearly marked waste containers for halogenated and non-
halogenated organic waste streams.

Step 2: Containerization and Labeling

o Container Selection: Use a chemically compatible container in good condition with a secure,
screw-top lid to prevent leaks and vapor release.[15]

e Labeling: The container must be labeled clearly before the first drop of waste is added.[15]
The label must include:

o

The words "Hazardous Waste".[8]

[¢]

The full chemical name: "Waste 5-Bromonaphthalen-2-ol". Do not use abbreviations or
formulas.[15]

[¢]

A list of all other components if it is a mixed waste.

[¢]

The appropriate hazard pictograms (GHS07 exclamation mark).
Step 3: On-Site Accumulation and Storage

o Location: Store the sealed waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory. This area must be at or near the point of generation and under
the control of the operator.

» Conditions: Keep the container closed at all times except when adding waste.[15] The
storage area should be cool, dry, well-ventilated, and away from incompatible materials such
as strong oxidizing agents.[1]

Step 4: Arranging for Final Disposal
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o Coordination: Do not attempt to dispose of this chemical through standard trash or down the
drain.[14]

e Action: Contact your institution's Environmental Health and Safety (EHS) department or a
licensed hazardous waste disposal contractor to schedule a pickup.[8] Provide them with an
accurate description of the waste. They are trained and equipped to transport and manage
the waste according to all federal, state, and local regulations.[16]

Disposal Decision Workflow

The following diagram illustrates the logical decision-making process for the safe disposal of 5-
Bromonaphthalen-2-ol waste.
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Start: Waste Generated

1. Identify Waste Composition
(Is 5-Bromonaphthalen-2-ol present?)

2. Segregate as
HALOGENATED ORGANIC WASTE

3. Select Compatible Container
(Good condition, screw cap)

4. Affix Hazardous Waste Label
(Full name, hazards, date)

5. Store in Satellite Accumulation Area
(Keep container closed)

6. Arrange for Disposal
(Contact EHS/Licensed Contractor)

End: Waste Removed for
Proper Incineration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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